Cas no 824966-99-6 (2-Pyrrolidinone, 5-(1,1-dimethylethyl)-)

• Product Name: 2-Pyrrolidinone, 5-(1,1-dimethylethyl)-
• CAS No: 824966-99-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 689717
• PubChem ID: 20805021
• Update Time: 2025-04-19

2-Pyrrolidinone, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-(1,1-dimethylethyl)-
• 5-tert-butylpyrrolidin-2-one
• 824966-99-6
• DTXSID10609866
• SCHEMBL7946755

• Inchi： 1S/C8H15NO/c1-8(2,3)6-4-5-7(10)9-6/h6H,4-5H2,1-3H3,(H,9,10)
• InChI Key： DOJXADPGSRMZCA-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)(C)C)N1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones